Cas no 50-40-8 (Benzoic acid, 2,3,4,6-tetrachloro-)

• Product Name: Benzoic acid, 2,3,4,6-tetrachloro-
• CAS No: 50-40-8
• MF: C₇H₂Cl₄O₂
• MW: 259.901578426361
• CID: 4009388
• PubChem ID: 13865743
• Update Time: 2025-04-22

Benzoic acid, 2,3,4,6-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,4,6-tetrachloro-
• 2,3,4,6-Tetrachlorobenzoic acid
• 50-40-8
• SCHEMBL11504756
• WXMDSEXWSOFZAR-UHFFFAOYSA-N
• DTXSID801304893

• Inchi： 1S/C7H2Cl4O2/c8-2-1-3(9)5(10)6(11)4(2)7(12)13/h1H,(H,12,13)
• InChI Key： WXMDSEXWSOFZAR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1C(=O)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 259.877940g/mol
• Monoisotopic Mass: 257.880890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives